1-(2-chlorophenyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]urea
• InChI: InChI=1S/C16H16ClFN4O3S/c1-21-14-7-6-11(18)10-15(14)22(26(21,24)25)9-8-19-16(23)20-13-5-3-2-4-12(13)17/h2-7,10H,8-9H2,1H3,(H2,19,20,23)
• InChI Key: ASQUSQTULFFUPM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C16H16ClFN4O3S
• Molecular Weight: 398.8 g/mol

Description

1-(2-chlorophenyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea is a useful research compound. Its molecular formula is C16H16ClFN4O3S and its molecular weight is 398.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of related compounds involves the reaction of specific precursors to produce derivatives with potential as plant growth regulators, showcasing their agricultural applications. For instance, Song Xin-jian, Gong Xian-sheng, and W. Sheng (2006) synthesized novel derivatives showing good activity as plant growth regulators, highlighting the compound's utility in enhancing agricultural productivity Synthesis and biological activity of N-{5-[1-(o-chlorophenoxy)ethyl]1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas.

Biological Activity

The biological activities of structurally similar compounds have been extensively studied. For example, M. V. Bhaskara Reddy et al. (2015) synthesized derivatives with thiazole moieties exhibiting potent antioxidant activity, which could have implications in the development of treatments for oxidative stress-related diseases Synthesis and Antioxidant Activity of New Thiazole Analogues Possessing Urea, Thiourea, and Selenourea Functionality.

Environmental Applications

Compounds with a similar structure have been explored for their potential in environmental protection, particularly in pest control. The crystal structure of flufenoxuron, a benzoylurea pesticide, for instance, indicates its utility in agricultural pest management, showcasing how structural analogs of the compound can contribute to environmental health Crystal structure of flufenoxuron: a benzoylurea pesticide.

Antimicrobial and Antitumor Applications

Derivatives of the compound have shown promise in antimicrobial and antitumor applications. K. Tuppurainen et al. (1999) investigated the use of liquid inhibitors on PCDD/F formation, suggesting potential environmental applications for controlling harmful emissions Effect of liquid inhibitors on PCDD/F formation. Additionally, compounds with antifungal and cytotoxic activities have been synthesized, such as those reported by K. Dawood et al. (2011), indicating their relevance in medical research and potential therapeutic uses Synthesis, anti-HSV-1, and cytotoxic activities of some new pyrazole- and isoxazole-based heterocycles.